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Introduction

This technical guide provides a detailed overview of the spectroscopic data for Aconicarmine, a

diterpenoid alkaloid. The information presented herein is intended for researchers, scientists,

and professionals in the fields of natural product chemistry, pharmacology, and drug

development. It is highly probable that "Aconicarmichamine B," the topic of the original query, is

a misspelling of Aconicarmine, as the latter has been isolated from Aconitum carmichaelii and

its spectroscopic data is available in the scientific literature. To date, the existence of an

"Aconicarmichamine B" has not been substantiated in published research. This document

focuses on the confirmed data for Aconicarmine.

Spectroscopic Data
The structural elucidation of Aconicarmine was achieved through a combination of

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS). The data presented below is compiled from the peer-reviewed publication

detailing its isolation and characterization.[1]

Mass Spectrometry (MS) Data
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High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was utilized to

determine the molecular formula of Aconicarmine.

Parameter Observed Value Calculated Value Molecular Formula

[M+H]⁺ 422.2846 m/z 422.2850 m/z C₂₄H₃₉NO₅

Nuclear Magnetic Resonance (NMR) Data

The ¹H and ¹³C NMR spectra were recorded in deuterated methanol (CD₃OD) on a 400 MHz

spectrometer. The chemical shifts (δ) are reported in parts per million (ppm) and coupling

constants (J) are in Hertz (Hz).

¹H NMR Spectroscopic Data for Aconicarmine
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Position δ (ppm) Multiplicity J (Hz)

1 3.20 dd 6.4, 1.6

2 2.08 m

3 1.80 m

4 3.20 s

5 2.08 m

6 4.04 d 6.4

7 2.55 m

8 4.90 d 6.8

9 2.40 d 6.8

10 2.45 m

11 1.80 m

12a 1.55 m

12b 1.35 m

13 2.95 m

14 4.25 brs

15a 1.60 m

15b 1.45 m

16 3.95 t 5.2

17 2.90 s

19a 2.90 d 12.0

19b 2.65 d 12.0

20 1.10 s

N-CH₂ 2.50 q 7.2
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N-CH₂CH₃ 1.05 t 7.2

1-OCH₃ 3.35 s

16-OCH₃ 3.30 s

¹³C NMR Spectroscopic Data for Aconicarmine
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Position δ (ppm) Type

1 82.5 CH

2 27.0 CH₂

3 34.0 CH₂

4 39.5 C

5 49.0 CH

6 89.5 CH

7 51.0 CH

8 78.0 CH

9 53.0 CH

10 45.0 CH

11 50.0 C

12 29.0 CH₂

13 46.0 CH

14 76.0 CH

15 38.0 CH₂

16 83.0 CH

17 62.0 CH

18 49.5 CH₃

19 58.0 CH₂

N-CH₂ 49.0 CH₂

N-CH₂CH₃ 14.0 CH₃

1-OCH₃ 56.5 CH₃

16-OCH₃ 56.5 CH₃
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Infrared (IR) Spectroscopy

While a detailed table of IR absorption bands is not provided in the primary literature, the

presence of hydroxyl and amine functional groups, as indicated by the structure, would be

expected to produce characteristic broad peaks in the regions of 3200-3600 cm⁻¹ (O-H and N-

H stretching).

Experimental Protocols
The following methodologies are based on the procedures described for the isolation and

structural elucidation of Aconicarmine.[1]

Isolation of Aconicarmine

Extraction: The air-dried and powdered lateral roots of Aconitum carmichaelii were extracted

with 95% ethanol at room temperature.

Solvent Partitioning: The resulting ethanol extract was concentrated under reduced pressure

and then suspended in water. This aqueous suspension was successively partitioned with

petroleum ether, ethyl acetate, and n-butanol.

Chromatographic Separation: The n-butanol soluble fraction was subjected to column

chromatography over MCI gel CHP 20P, eluting with a gradient of methanol in water.

Fractions were further purified using repeated column chromatography on silica gel and

Sephadex LH-20 to yield pure Aconicarmine.

Spectroscopic Analysis

NMR Spectroscopy: ¹H and ¹³C NMR spectra were acquired on a Bruker AV-400

spectrometer operating at 400 MHz for ¹H and 100 MHz for ¹³C. Samples were dissolved in

deuterated methanol (CD₃OD). Chemical shifts were referenced to the residual solvent

signals.

Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray

ionization (ESI) source on a Waters Synapt G2 HDMS system.
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Infrared Spectroscopy: IR spectra were typically recorded on a Fourier Transform Infrared

(FTIR) spectrometer using KBr pellets.

Visualizations
Workflow for Spectroscopic Analysis of Natural Products

The following diagram illustrates a general workflow for the isolation and spectroscopic analysis

of a natural product like Aconicarmine.
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Caption: A generalized workflow for the isolation and structural elucidation of a natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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